Cas no 850623-59-5 (Potassium 3-Chloro-4-fluorophenyltrifluoroborate)

• Product Name: Potassium 3-Chloro-4-fluorophenyltrifluoroborate
• CAS No: 850623-59-5
• MF: C₆H₃BClF₄K
• MW: 236.443935632706
• MDL: MFCD04115752
• CID: 716983
• PubChem ID: 23716863
• Update Time: 2025-10-28

Potassium 3-Chloro-4-fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (3-chloro-4-fluorophenyl)trifluoroborate
• Potassium(3-Chloro-4-Fluorophenyl)Trifluorborate
• Potassium 3-chloro-4-fluorophenyltrifluoroborate
• potassium (3-chloro-4-fluorophenyl)(trifluoro)borate(1-)
• potassium,(3-chloro-4-fluorophenyl)-trifluoroboranuide
• C6H3BClF4K
• AMTB726
• SBB098645
• AB20546
• AK139942
• ST24048957
• Potassium(3-chloro-4-fluorophenyl)trifluoroborate
• A841167
• potassium (3-chloro-4-fluorophenyl)-trifluoroboranuide
• POTASSIUM (3-CHLORO-4-FLUOROPHENYL)TRIFLUOROBORANUIDE
• potassium
• Potassium (3-chloro-4-fluoro-phenyl)-trifluoro-boranuide
• DTXSID20635792
• potassium;(3-chloro-4-fluorophenyl)-trifluoroboranuide
• N12039
• MFCD04115752
• 850623-59-5
• AKOS009158593
• AS-2696
• EN300-1253174
• Potassium 3-Chloro-4-fluorophenyltrifluoroborate

• MDL： MFCD04115752
• Inchi： 1S/C6H3BClF4.K/c8-5-3-4(7(10,11)12)1-2-6(5)9;/h1-3H;/q-1;+1
• InChI Key： YIBSBTTVMHWMNU-UHFFFAOYSA-N
• SMILES： [K+].ClC1=C(C=CC([B-](F)(F)F)=C1)F

Computed Properties

• Exact Mass: 235.95900
• Monoisotopic Mass: 235.9589521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 234-244
• PSA: 0.00000
• LogP: 2.53350

Potassium 3-Chloro-4-fluorophenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Potassium 3-Chloro-4-fluorophenyltrifluoroborate

Comprehensive Overview of Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5)

Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5) is a highly specialized organoboron compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, often referred to as a trifluoroborate salt, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. Its unique structural features, including the 3-chloro-4-fluorophenyl moiety, make it a valuable building block for designing complex molecules in drug discovery and materials science.

The growing demand for Potassium 3-Chloro-4-fluorophenyltrifluoroborate is driven by its stability, solubility, and reactivity, which are critical for high-yield transformations. Researchers frequently search for "trifluoroborate reagents" or "boronic acid derivatives" to explore alternatives to traditional boronic acids, as these salts offer improved handling and storage characteristics. Additionally, the compound's compatibility with green chemistry principles aligns with the increasing focus on sustainable synthetic methods, a topic highly relevant in today's scientific community.

One of the most common queries related to this compound is its role in pharmaceutical intermediates. The 3-chloro-4-fluoro substitution pattern is particularly noteworthy, as it is often found in bioactive molecules targeting various diseases. For instance, this structural motif is prevalent in kinase inhibitors and antibacterial agents, making Potassium 3-Chloro-4-fluorophenyltrifluoroborate a sought-after reagent for medicinal chemists. Its application in PET radiopharmaceuticals is another emerging area of interest, as researchers explore its potential in imaging and diagnostics.

From a technical perspective, the compound's CAS No. 850623-59-5 serves as a unique identifier, ensuring precise communication across regulatory and commercial platforms. Laboratories and manufacturers often emphasize the importance of high-purity trifluoroborates to avoid side reactions in sensitive synthetic routes. This has led to advancements in purification techniques, such as recrystallization and chromatography, which are frequently discussed in forums and publications.

In the context of material science, Potassium 3-Chloro-4-fluorophenyltrifluoroborate has been investigated for its potential in creating advanced polymers and electronic materials. The incorporation of fluorine and chlorine atoms can impart desirable properties like thermal stability and resistance to degradation, which are critical for high-performance applications. This aligns with the broader trend of searching for "halogenated building blocks" in materials research.

Another hot topic is the compound's role in flow chemistry, where its solubility and stability under continuous reaction conditions are highly advantageous. As industries shift toward automated synthesis and process intensification, reagents like Potassium 3-Chloro-4-fluorophenyltrifluoroborate are becoming indispensable. Researchers often inquire about its compatibility with microwave-assisted synthesis, another area gaining traction for its efficiency and reduced reaction times.

Safety and handling of Potassium 3-Chloro-4-fluorophenyltrifluoroborate are also frequently addressed. While the compound is not classified as hazardous under standard conditions, proper storage in anhydrous environments is recommended to maintain its integrity. This aspect is particularly relevant for industrial-scale applications, where large quantities are handled, and degradation could lead to economic losses.

In summary, Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5) is a versatile and increasingly important reagent in both academic and industrial settings. Its applications span drug discovery, material science, and green chemistry, making it a subject of ongoing research and innovation. As synthetic methodologies evolve, the demand for high-quality trifluoroborate salts is expected to grow, further solidifying their role in modern chemistry.